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Compound of Interest

Compound Name: ADPMO06

Cat. No.: B612077

For Research Use Only. Not for use in diagnostic procedures.

Introduction

ADPMO6 is a potent, cell-permeable, and selective small molecule inhibitor of Dicer, a key
ribonuclease Il enzyme in the RNA interference (RNAI) pathway. Dicer is responsible for
processing long double-stranded RNA (dsRNA) and pre-microRNA into small interfering RNAs
(siRNAs) and microRNAs (miRNAs), respectively.[1][2] These small RNAs are essential for the
assembly of the RNA-induced silencing complex (RISC), which mediates sequence-specific
gene silencing.[1][3][4] By inhibiting Dicer, ADPMO06 provides a powerful tool for researchers to
investigate the roles of the RNAi and miRNA pathways in various biological processes, to
validate RNAi-based therapeutic targets, and to study the mechanisms of gene regulation.

These application notes provide detailed protocols for utilizing ADPMO06 to study its effects on
Dicer activity both in vitro and in cell-based assays.

Specifications

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b612077?utm_src=pdf-interest
https://www.benchchem.com/product/b612077?utm_src=pdf-body
https://en.wikipedia.org/wiki/RNA_interference
https://www.ncbi.nlm.nih.gov/probe/docs/techrnai/
https://en.wikipedia.org/wiki/RNA_interference
https://m.youtube.com/watch?v=cK-OGB1_ELE
https://m.youtube.com/watch?v=xrEDCPI5NAc
https://www.benchchem.com/product/b612077?utm_src=pdf-body
https://www.benchchem.com/product/b612077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Characteristic Value

Product Name ADPMO06

Target Dicer

Molecular Weight 482.5 g/mol

Formulation Crystalline solid

Solubility Soluble in DMSO (= 50 mg/mL)

Storage Store at -20°C. Protect from light.
Applications

» Probing the role of Dicer-dependent pathways: Investigate the involvement of miRNA and
SiRNA processing in cellular processes such as development, differentiation, and disease.

e Mechanism of action studies for RNAI therapeutics: Elucidate the Dicer-dependency of novel
siRNA-based drugs.

» Target validation: Confirm the role of specific miRNAs in disease models by globally
inhibiting their biogenesis.

» High-throughput screening: Use as a positive control for Dicer inhibition in screening assays.

Data Presentation
Table 1: In Vitro Dicer Inhibition by ADPMO06

This table summarizes the inhibitory activity of ADPMO06 on recombinant human Dicer activity
in a fluorescence-based cleavage assay.

Compound Target ICs0 (NM) Assay Type

FRET-based dsRNA

cleavage

ADPMO06 Human Dicer 75

FRET-based dsRNA

cleavage

Control Inhibitor Human Dicer 120
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Table 2: Effect of ADPMO06 on siRNA-mediated Gene
Silencing in HEK293 Cells

This table shows the dose-dependent effect of ADPMO06 on the silencing of a target gene (e.g.,
GAPDH) by a specific sSiRNA in a cellular context.

Target mRNA Levels (% of

ADPMO06 Conc. (uM) Cell Viability (%)
control)
0 (siRNA only) 252+3.1 98515
1 458+ 45 97.2+2.1
5 78.3+5.2 96.8+25
10 92.1+6.8 954+3.0
25 95.6+7.1 85.1+4.2
50 98.2+5.9 60.7 55

Signaling Pathways and Experimental Workflows
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Nucleus

pre-miRNA

ADPMO06 miRNA

m RISC Assembly

SiRNA
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long dsRNA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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